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Compound of Interest

Compound Name: Methyl 2-amino-3-nitrobenzoate

Cat. No.: B029004

An In-depth Technical Guide to the Health and Safety of Methyl 2-amino-3-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Methyl 2-
amino-3-nitrobenzoate (CAS No. 57113-91-4). The information is compiled for professionals
in research and drug development who may handle this compound.

Chemical and Physical Properties

Methyl 2-amino-3-nitrobenzoate is a chemical intermediate, appearing as a powder in shades
from white to light orange or yellow.[1][2][3][4][5] It is recognized for its role as a key precursor
in the synthesis of Angiotensin Il receptor antagonists, such as Candesartan.[3][6][7][8]

Table 1: Physical and Chemical Properties of Methyl 2-amino-3-nitrobenzoate
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Property Value Source(s)
2]071en10][1a][12][13][14
P £7113.91.4 (L2171l 0N[1 1)1 2][13][14]
[15][16][17][18][19][20]
Molecular Formula CsHsN20a4 [L][2][5][10][12][14][16][20]
Molecular Weight 196.16 g/mol [2][3][4][8][10][12][16][20]
White, off-white, or light orange
Appearance ) [LI2113114]1151119]
to yellow crystalline powder
95-99 °C, with some sources
Melting Point o [2](3][4][16][19]
indicating up to 156°C
Soluble in methanol, DMSO,
Solubility and ethyl acetate. Practically [2][4][16]

insoluble in water.

Toxicological Information and Hazard Classification

The primary health hazards associated with Methyl 2-amino-3-nitrobenzoate are acute oral

toxicity, skin irritation, and serious eye irritation.[1][10][11][21]

Table 2: GHS Hazard Classification for Methyl 2-amino-3-nitrobenzoate

Hazard Class

Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [1][2][16]
swallowed

Skin H315: Causes skin

: - Category 2 N [10][11][21][22]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A L [10][11][21][22]
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single H335: May cause
Category 3 ) o [11][21]

Exposure respiratory irritation
(Respiratory)
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Experimental Protocols for Safety Assessment

While specific toxicological studies for Methyl 2-amino-3-nitrobenzoate are not publicly
available, the hazard classifications listed above are typically determined using standardized
methodologies, such as the OECD Guidelines for the Testing of Chemicals. The following are
detailed summaries of the likely experimental protocols used to assess the identified hazards.

Protocol for Acute Oral Toxicity (Based on OECD
Guideline 423)

The Acute Toxic Class Method is a stepwise procedure to assess the acute oral toxicity of a
substance.[1]

e Principle: The method involves administering the substance to a small group of animals
(typically three) in a stepwise manner at one of several fixed dose levels (e.g., 5, 50, 300,
and 2000 mg/kg body weight). The outcome of the first step determines the subsequent
steps, minimizing the number of animals required.[1][7]

o Animal Model: Healthy, young adult rodents (usually rats, with females being preferred) are
used.[7] The animals are fasted before the administration of the substance.[1]

e Procedure:

[e]

The test substance is administered as a single oral dose via gavage.

o

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[1]

[¢]

Observations include changes in skin, fur, eyes, and mucous membranes, as well as
effects on the respiratory, circulatory, and nervous systems.[1]

The number of animals that die or show severe signs of toxicity at a given dose level is

[¢]

used to classify the substance's toxicity.

Protocol for Acute Dermal Irritation (Based on OECD
Guideline 404)
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This guideline outlines a procedure to assess the potential of a substance to cause skin
irritation or corrosion.[10]

» Principle: The substance is applied to a small area of the skin of an experimental animal, and
the degree of irritation is evaluated at specific intervals. A sequential testing strategy is
recommended, starting with in vitro or ex vivo tests to minimize animal testing.[6][10]

e Animal Model: The albino rabbit is the preferred species for this test.
e Procedure:

o A small amount of the test substance (typically 0.5 g for a solid) is applied to a shaved
patch of skin (approximately 6 cm?) and covered with a gauze patch.

o The exposure period is typically four hours.[10]

o After the exposure period, the patch is removed, and the skin is observed for erythema
(redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours after
removal.[10]

o The severity of the skin reactions is scored, and the substance is classified based on the
persistence and severity of the observed lesions.

Protocol for Acute Eye Irritation (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion when
applied to the eye.[9][11][23]

e Principle: A single dose of the substance is applied to one eye of an experimental animal,
with the other eye serving as a control.[11] The use of analgesics and anesthetics is
recommended to minimize animal distress.[2][9]

¢ Animal Model: Healthy, young adult albino rabbits are typically used.[23]

e Procedure:
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o A small amount of the test substance (e.g., 0.1 mL for liquids or 0.1 g for solids) is instilled

into the conjunctival sac of one eye.

o The eyes are examined at 1, 24, 48, and 72 hours after application.[11]

o Observations focus on the cornea (opacity), iris, and conjunctiva (redness and swelling).

o The severity of the ocular lesions is scored, and the substance is classified based on the

severity and reversibility of the observed effects.

Visualized Workflows and Relationships
General Workflow for Chemical Safety Assessment

The following diagram illustrates a typical workflow for assessing the safety of a chemical

substance, incorporating both in vitro and in vivo testing methods.

General Chemical Safety Assessment Workflow

Substance Information
(Physicochemical Properties)

In Silico / QSAR Analysis In Vitro Testing
(Predictive Toxicology) (e.g., Skin/Eye Corrosion Assays)

T~

Acute Oral Toxicity Dermal Irritation Eye Irritation
(e.g., OECD 423) (e.g., OECD 404) (e.g., OECD 405)

Weight-of-Evidence Review

In Vivo Testing Required?

No Further Testing

Hazard Classification & Risk Assessment
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Click to download full resolution via product page

General Chemical Safety Assessment Workflow

Hazard Relationship Diagram for Methyl 2-amino-3-
nitrobenzoate

This diagram shows the logical relationship between exposure routes and the resulting health
hazards for this compound.

Hazard Relationships for Methyl 2-amino-3-nitrobenzoate

Methyl 2-amino-3-nitrobenzoate

@ Serious Eye lrritation Respiratory Irritation

Harmful if Swallowed
(Acute Toxicity)

Click to download full resolution via product page

Hazard Relationships for Methyl 2-amino-3-nitrobenzoate

Handling, Storage, and First Aid
Safe Handling and Personal Protective Equipment (PPE)

» Handle in a well-ventilated area to avoid dust formation.[1]

o Wear appropriate protective clothing, chemical-resistant gloves (inspected before use), and
safety goggles with side-shields.[1][10]

e Wash hands thoroughly after handling.[1][10]

e Do not eat, drink, or smoke when using this product.[1][16]
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Storage

o Store in a tightly closed container.[1][10]
e Keep in a dry, cool, and well-ventilated place.[1]

» Store away from incompatible materials, such as strong oxidizing agents.[10]

First Aid Measures

o If Swallowed: Rinse mouth. Get medical help.[1][16] Do not induce vomiting.[1]

« If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. If skin irritation occurs, get medical advice.[1][10]

 If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1]
[10]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor.[1]

Accidental Release and Disposal

o Accidental Release: Avoid dust formation and breathing vapors.[1] Evacuate personnel to
safe areas. Use personal protective equipment. Sweep up and collect the material in
suitable, closed containers for disposal.[1] Prevent the chemical from entering drains.[1]

» Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with applicable laws and regulations.[1][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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